2-Phthalimidoglutaric acid
Cat. No. B1594565
Key on ui cas rn:
6349-98-0
M. Wt: 277.23 g/mol
InChI Key: FEFFSKLJNYRHQN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
NC(CCC(=O)O)C(=O)O
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
|
REACTION_SMILES
|
[C:11]([N:12]1[C:17](=[O:26])[c:18]2[c:19]([cH:22][cH:23][cH:24][cH:25]2)[C:20]1=[O:21])([O:13][CH2:14][CH3:15])=[O:16].[NH2:1][CH:2]([CH2:3][CH2:4][C:5]([OH:6])=[O:7])[C:8]([OH:9])=[O:10].[Na+:27].[Na+:28].[O-:29][C:30](=[O:31])[O-:32].[OH2:33]>>[N:1]1([CH:2]([CH2:3][CH2:4][C:5]([OH:6])=[O:7])[C:8]([OH:9])=[O:10])[C:17](=[O:26])[c:18]2[c:19]([cH:22][cH:23][cH:24][cH:25]2)[C:20]1=[O:21]
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCOC(=O)N1C(=O)c2ccccc2C1=O
|
|
Name
|
NC(CCC(=O)O)C(=O)O
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
NC(CCC(=O)O)C(=O)O
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Na+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Na+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=C([O-])[O-]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
O=C(O)CCC(C(=O)O)N1C(=O)c2ccccc2C1=O
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
NC(CCC(=O)O)C(=O)O
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
|
REACTION_SMILES
|
[C:11]([N:12]1[C:17](=[O:26])[c:18]2[c:19]([cH:22][cH:23][cH:24][cH:25]2)[C:20]1=[O:21])([O:13][CH2:14][CH3:15])=[O:16].[NH2:1][CH:2]([CH2:3][CH2:4][C:5]([OH:6])=[O:7])[C:8]([OH:9])=[O:10].[Na+:27].[Na+:28].[O-:29][C:30](=[O:31])[O-:32].[OH2:33]>>[N:1]1([CH:2]([CH2:3][CH2:4][C:5]([OH:6])=[O:7])[C:8]([OH:9])=[O:10])[C:17](=[O:26])[c:18]2[c:19]([cH:22][cH:23][cH:24][cH:25]2)[C:20]1=[O:21]
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCOC(=O)N1C(=O)c2ccccc2C1=O
|
|
Name
|
NC(CCC(=O)O)C(=O)O
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
NC(CCC(=O)O)C(=O)O
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Na+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Na+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=C([O-])[O-]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
O=C(O)CCC(C(=O)O)N1C(=O)c2ccccc2C1=O
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
